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Compound of Interest

Compound Name: Albocycline K3

Cat. No.: B15619956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Albocycline is a macrolide antibiotic produced by various species of Streptomyces, including

Streptomyces maizeus.[1] First identified for its antibacterial properties, albocycline has

garnered renewed interest due to its activity against methicillin-resistant Staphylococcus

aureus (MRSA) and vancomycin-resistant S. aureus (VRSA).[2] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and biological

activities of albocycline, intended to serve as a valuable resource for researchers in natural

product chemistry, microbiology, and drug discovery.

Chemical Structure and Properties
Albocycline is a 14-membered macrolide characterized by a unique structural framework. Its

chemical identity has been established through various spectroscopic techniques and X-ray

crystallography.

Table 1: Chemical and Physical Properties of Albocycline
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Property Value Reference(s)

Molecular Formula C₁₈H₂₈O₄ [3]

Molecular Weight 308.41 g/mol [3]

IUPAC Name

(3E,5R,6E,8S,9E,13S,14R)-5-

hydroxy-8-methoxy-5,9,13,14-

tetramethyl-1-

oxacyclotetradeca-3,6,9-trien-

2-one

[3]

CAS Number 25129-91-3 [4]

Stereochemistry Absolute [3]

Appearance Yellowish oil [5]

Solubility
Soluble in DMSO, methanol,

and chloroform.[5]

Storage Temperature -20°C [4][6]

Table 2: Spectroscopic Data for Albocycline

Spectroscopic Data Key Features Reference(s)

¹H NMR (CDCl₃)

Signals corresponding to

olefinic protons, methoxy

group, and methyl groups.

[7]

¹³C NMR (CDCl₃)

Resonances for carbonyl

carbon, olefinic carbons, and

aliphatic carbons.

[7]

Mass Spectrometry

ESI-TOF-MS analysis shows

an ion peak at m/z 309.2207

[M+H]⁺.[7]

Experimental Protocols
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Isolation and Purification of Albocycline from
Streptomyces sp.
The following protocol outlines a general procedure for the isolation and purification of

albocycline from a Streptomyces fermentation broth.[8][9]

Fermentation:

Inoculate a suitable production medium (e.g., X-medium) with a seed culture of the

Streptomyces strain.

Incubate the production culture at 28°C with shaking at 200 rpm for 96 hours.

Extraction:

Separate the biomass from the fermentation broth by filtration.

Extract the cell-free broth twice with an equal volume of ethyl acetate.

Concentrate the combined organic phases under vacuum using a rotary evaporator.

Chromatographic Purification:

Subject the crude extract to column chromatography on silica gel.

Elute the column with a gradient of increasing polarity, for example, a hexane-ethyl acetate

solvent system.

Monitor the fractions for antimicrobial activity using a bioassay (e.g., agar well diffusion

method) against a susceptible indicator organism.

Pool the active fractions and concentrate them to yield purified albocycline.

Determination of Minimum Inhibitory Concentration
(MIC)
The broth microdilution method is a standard procedure for determining the MIC of an

antimicrobial agent.[10][11]
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Preparation of Inoculum:

Culture Staphylococcus aureus in a suitable broth medium (e.g., Mueller-Hinton Broth)

overnight at 37°C.

Dilute the overnight culture to achieve a standardized inoculum of approximately 5 x 10⁵

CFU/mL.

Preparation of Albocycline Dilutions:

Prepare a stock solution of albocycline in a suitable solvent (e.g., DMSO).

Perform serial two-fold dilutions of the albocycline stock solution in a 96-well microtiter

plate containing Mueller-Hinton Broth to obtain a range of concentrations.

Inoculation and Incubation:

Inoculate each well of the microtiter plate with the standardized bacterial suspension.

Include a growth control well (no albocycline) and a sterility control well (no bacteria).

Incubate the plate at 37°C for 18-24 hours.

Interpretation of Results:

The MIC is the lowest concentration of albocycline that completely inhibits visible bacterial

growth.

Biological Activity and Mechanism of Action
Albocycline exhibits a range of biological activities, most notably its antibacterial and antifungal

effects.

Antibacterial Activity
Albocycline is active against a variety of Gram-positive bacteria, including clinically important

resistant strains such as MRSA and VRSA.[2]
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Mechanism of Action
Albocycline has been shown to interfere with two key biosynthetic pathways in bacteria:

Inhibition of Peptidoglycan Biosynthesis: Albocycline inhibits the synthesis of peptidoglycan,

an essential component of the bacterial cell wall.[7] While the exact molecular target is still

under investigation, it has been proposed that albocycline may target an early step in this

pathway.[1] One potential, though not definitively confirmed, target is UDP-N-

acetylglucosamine 1-carboxyvinyltransferase (MurA), the enzyme that catalyzes the first

committed step in peptidoglycan synthesis.[1][5][12]

Inhibition of Nicotinate Biosynthesis: Albocycline has also been shown to block the

biosynthesis of nicotinate (niacin or vitamin B3) in Bacillus subtilis.[13][14] This inhibition

occurs at a step prior to the formation of quinolinate, a key intermediate in the pathway.[13]

Visualizations
Signaling Pathways
The following diagrams illustrate the proposed points of inhibition by albocycline in the

peptidoglycan and nicotinate biosynthesis pathways.
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Caption: Proposed inhibition of peptidoglycan biosynthesis by albocycline.
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Caption: Inhibition of nicotinate biosynthesis by albocycline.

Experimental Workflow
The following diagram illustrates a typical workflow for the discovery and characterization of

natural product antibiotics like albocycline.
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Caption: Workflow for natural product antibiotic discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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